Cas no 1431412-39-3 (4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid)

• Product Name: 4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid
• CAS No: 1431412-39-3
• MF: C₈H₅ClN₂O₂S
• MW: 228.655499219894
• CID: 2118572
• Update Time: 2023-11-19

4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid
• 4-chloro-7-methylthieno[3,2-d]pyrimidine-6-carboxylic acid
• RALMOJSQCDNKCG-UHFFFAOYSA-N
• CID 90389256
• Thieno[3,2-d]pyrimidine-6-carboxylic acid, 4-chloro-7-methyl-

• Inchi： 1S/C8H5ClN2O2S/c1-3-4-6(7(9)11-2-10-4)14-5(3)8(12)13/h2H,1H3,(H,12,13)
• InChI Key： RALMOJSQCDNKCG-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C)=C(C(=O)O)S2)N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Topological Polar Surface Area: 91.3

Experimental Properties

• Density: 1.630±0.06 g/cm3(Predicted)
• Boiling Point: 440.7±40.0 °C(Predicted)
• pka: 1.55±0.30(Predicted)